![molecular formula C12H8ClFN2OS B3041073 2-Chloro-1-(8-fluoro-2,4-dihydrobenzo[5,6]thiino[4,3-c]pyrazol-2-yl)ethan-1-one CAS No. 259683-67-5](/img/structure/B3041073.png)
2-Chloro-1-(8-fluoro-2,4-dihydrobenzo[5,6]thiino[4,3-c]pyrazol-2-yl)ethan-1-one
Overview
Description
“2-Chloro-1-(8-fluoro-2,4-dihydrobenzo[5,6]thiino[4,3-c]pyrazol-2-yl)ethan-1-one” is a chemical compound . Unfortunately, there is no detailed description available for this compound .
Molecular Structure Analysis
The molecular structure of this compound is not provided in the available resources .Physical And Chemical Properties Analysis
The physical and chemical properties such as melting point, boiling point, density, molecular formula, molecular weight, and toxicity information are not provided in the available resources .Scientific Research Applications
Novel Fused Ring Systems
The synthesis of fluoro-substituted chromeno and benzothieno fused pyrano[2,3-c]pyrazol-4(1H)-ones demonstrates the creation of novel tetracyclic ring systems. These compounds, obtained through a two-step synthesis involving the treatment of pyrazolin-5-ones with fluoro substituted benzoyl chlorides, showcase the chemical versatility of fluoro-substituted compounds for the development of new molecular frameworks with potential therapeutic applications (Holzer et al., 2010).
Fluorescent Chemosensors
Another application is seen in the synthesis of novel pyrazoline derivatives as fluorescent chemosensors. These compounds, designed for the selective detection of metal ions such as Fe3+, exhibit on-off fluorescence behavior, demonstrating the utility of pyrazoline-based compounds in environmental monitoring and biochemical assays (Khan, 2020).
Antimicrobial Activity
The antimicrobial potential of various pyrazoline-based compounds has been explored, with some derivatives showing significant activity against bacterial strains. This suggests the relevance of such compounds in the development of new antimicrobial agents, highlighting the importance of structural modifications to enhance potency (Mistry et al., 2016).
Synthesis and Structural Characterization
The synthesis and structural characterization of pyrazoline compounds contribute to our understanding of their chemical properties and potential biological interactions. Research in this area lays the foundation for the development of new drugs and materials, showcasing the importance of detailed molecular investigations (Loh et al., 2013).
Mechanism of Action
properties
IUPAC Name |
2-chloro-1-(8-fluoro-4H-thiochromeno[4,3-c]pyrazol-2-yl)ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8ClFN2OS/c13-4-11(17)16-5-7-6-18-10-2-1-8(14)3-9(10)12(7)15-16/h1-3,5H,4,6H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTJGBVWEWUBIIZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=CN(N=C2C3=C(S1)C=CC(=C3)F)C(=O)CCl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8ClFN2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.72 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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